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Compound of Interest

Compound Name: 2-Propylthiophene

Cat. No.: B074554

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of 2-Propylthiophene, including detailed operational and disposal plans to
support your laboratory's safety protocols.

Chemical Safety Profile: 2-Propylthiophene

2-Propylthiophene is a flammable liquid and vapor that can cause skin and serious eye

irritation. It may also cause respiratory irritation. Adherence to strict safety protocols is crucial to
mitigate these risks.
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Property Value

CAS Number 1551-27-5

Molecular Formula C7H10S

Molecular Weight 126.22 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 157.5-159.5 °C

Flash Point 44 °C (111.2 °F) - closed cup[1]
Density 1.506 g/mL at 25 °C[1]

Flammable Liquid 3, Skin Irritant 2, Eye Irritant
2, STOT SE 3[1]

Hazard Classifications

Operational Plan: Step-by-Step Handling
Procedures

To ensure the safe handling of 2-Propylthiophene, a systematic approach from preparation to
the completion of the experimental work is necessary.

1. Engineering and Administrative Controls:

» Ventilation: All work with 2-Propylthiophene should be conducted in a properly functioning
chemical fume hood to minimize the inhalation of vapors.[2][3]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[4] No smoking is permitted in the handling area. Use of non-sparking tools is recommended.

o Eyewash and Safety Shower: An ANSI-approved eyewash station and safety shower must
be immediately accessible within a 10-second travel time.[2]

e Quantities: Purchase and use the smallest practical quantities for the experiment to minimize
risks.

2. Personal Protective Equipment (PPE):
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» Hand Protection: For incidental contact, nitrile gloves (minimum 4mil thickness) are generally
adequate.[2] For tasks involving a higher risk of direct or prolonged contact, it is advisable to
use gloves with higher chemical resistance, such as Viton™ or butyl rubber. Always inspect
gloves for any signs of degradation or punctures before use.

o Eye and Face Protection: Chemical splash goggles are required.[2] A face shield should be
worn in addition to goggles when there is a significant risk of splashing.

o Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of
a fume hood, a NIOSH-approved respirator with an organic vapor (OV) cartridge is required.

[5]16]

o Protective Clothing: A flame-resistant lab coat must be worn.[2] Ensure that long pants and
closed-toe shoes are worn. For procedures with a high splash risk, a chemically resistant
apron should be used.

3. Experimental Procedure:

e Preparation: Before starting, ensure all necessary equipment and safety materials, including
a spill kit, are readily available.

e Handling: Use caution when dispensing the chemical to avoid splashes. Keep containers
tightly closed when not in use.

e Heating: Do not heat 2-Propylthiophene with an open flame. Use a heating mantle, water
bath, or other controlled heating source.

o Post-Procedure: Decontaminate all surfaces that may have come into contact with the
chemical. Wash hands thoroughly with soap and water after handling.

Emergency Procedures: Spills and Exposure
Spill Response:
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

o Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.
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Contain: For small spills, use an absorbent material, such as spill pads or vermiculite, to
contain the liquid.[7] For flammable liquids, it is best to use spill pads with a vapor barrier.[7]

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed, labeled container for hazardous waste disposal.[5]

Decontaminate: Clean the spill area with soap and water.[5]
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Disposal Plan: Managing 2-Propylthiophene Waste

Proper disposal of 2-Propylthiophene and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

e Liquid Waste: Collect all waste 2-Propylthiophene and solutions containing it in a
dedicated, properly labeled, and sealed hazardous waste container.[6] The container should
be made of a material compatible with the chemical. Do not mix with incompatible waste
streams.

Solid Waste: All materials contaminated with 2-Propylthiophene, such as gloves, absorbent
pads, and pipette tips, must be collected in a separate, clearly labeled hazardous waste
container.[6]
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2. Waste Storage:
o Store hazardous waste containers in a designated satellite accumulation area.

o Keep containers tightly closed and stored in a well-ventilated area, away from ignition
sources and incompatible materials.

o Ensure containers are properly labeled with "Hazardous Waste" and the full chemical name.
3. Waste Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e Do not dispose of 2-Propylthiophene down the drain.[6]

Safe Handling Workflow for 2-Propylthiophene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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